molecular formula C4H3NOS B1332969 Thiazole-4-carboxaldehyde CAS No. 3364-80-5

Thiazole-4-carboxaldehyde

Cat. No.: B1332969
CAS No.: 3364-80-5
M. Wt: 113.14 g/mol
InChI Key: WRFKSVINLIQRKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Thiazole-4-carboxaldehyde is a heterocyclic organic compound with the molecular formula C4H3NOS. It features a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. This compound is a derivative of thiazole, a versatile scaffold in medicinal chemistry known for its diverse biological activities . This compound is used as an intermediate in the synthesis of various pharmaceuticals and biologically active agents .

Preparation Methods

Synthetic Routes and Reaction Conditions: Thiazole-4-carboxaldehyde can be synthesized through several methods. One common approach involves the reaction of thiazole with formylating agents. For instance, the Vilsmeier-Haack reaction, which uses N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl3), is a widely used method . Another method involves the oxidation of thiazole-4-methanol using oxidizing agents like pyridinium chlorochromate (PCC) .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The choice of solvents, temperature control, and purification techniques are crucial factors in the industrial synthesis process .

Chemical Reactions Analysis

Types of Reactions: Thiazole-4-carboxaldehyde undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Comparison with Similar Compounds

Biological Activity

Thiazole-4-carboxaldehyde is a heterocyclic compound that has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships, and potential therapeutic applications.

This compound possesses a thiazole ring, which is a five-membered aromatic heterocycle containing sulfur and nitrogen. The presence of the aldehyde group enhances its reactivity, allowing for various chemical modifications that can lead to compounds with improved biological activity.

Biological Activities

This compound and its derivatives have been studied for their broad spectrum of biological activities, including:

  • Antimicrobial Activity : Thiazole derivatives exhibit significant antimicrobial properties against various bacterial strains and fungi. For instance, compounds derived from this compound have shown notable activity against Staphylococcus aureus and Escherichia coli .
  • Anticancer Activity : Research indicates that thiazole derivatives can inhibit the proliferation of cancer cells. For example, a study demonstrated that certain thiazole derivatives showed potent antiproliferative effects against melanoma and prostate cancer cell lines, with IC50 values in the low nanomolar range .
  • Antioxidant Activity : The antioxidant potential of thiazole derivatives has been evaluated using various assays. Compounds derived from this compound exhibited significant radical scavenging activity, comparable to standard antioxidants like ascorbic acid .

Structure-Activity Relationships (SAR)

The biological activity of thiazole derivatives is highly dependent on their structural modifications. Studies have shown that substituents at specific positions on the thiazole ring can enhance or diminish biological activity. For instance, introducing electron-withdrawing groups at the para position of phenyl rings attached to the thiazole scaffold has been associated with increased anticancer activity .

Case Studies

  • Anticancer Activity : A series of thiazole derivatives were synthesized and tested for their anticancer properties against various human cancer cell lines. Compounds with nitro groups at the para position demonstrated maximum activity against Hep-G2 (human hepatocarcinoma) and SKNMC (neuroblastoma) cell lines, with IC50 values reported as 10.8 μM and 11.6 μM respectively .
  • Antimicrobial Efficacy : In vitro studies highlighted the antimicrobial potential of this compound derivatives against Mycobacterium tuberculosis and Streptococcus pneumoniae, with minimum inhibitory concentration (MIC) values ranging from 1.0 to 61.2 μM .

Table 1: Biological Activities of this compound Derivatives

CompoundActivity TypeTarget Organism/Cell LineIC50/MIC (μM)
Compound AAnticancerHep-G210.8
Compound BAnticancerSKNMC11.6
Compound CAntimicrobialS. aureus5.0
Compound DAntioxidantDPPH Assay0.85

Properties

IUPAC Name

1,3-thiazole-4-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H3NOS/c6-1-4-2-7-3-5-4/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRFKSVINLIQRKF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N=CS1)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H3NOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20376815
Record name Thiazole-4-carboxaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20376815
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

113.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

3364-80-5
Record name Thiazole-4-carboxaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20376815
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Thiazole-4-carboxaldehyde
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Thiazole-4-carboxaldehyde
Reactant of Route 2
Thiazole-4-carboxaldehyde
Reactant of Route 3
Thiazole-4-carboxaldehyde
Reactant of Route 4
Thiazole-4-carboxaldehyde
Reactant of Route 5
Thiazole-4-carboxaldehyde
Reactant of Route 6
Reactant of Route 6
Thiazole-4-carboxaldehyde
Customer
Q & A

Q1: How is Thiazole-4-carboxaldehyde used in the development of potential radiopharmaceutical imaging agents?

A1: While this compound itself doesn't possess inherent radioimaging properties, it serves as a valuable building block in synthesizing more complex molecules with potential applications in this field. For instance, it can be used to create ligands containing thiazole rings, which can then be coordinated to technetium or rhenium tricarbonyl complexes. [] These complexes are being investigated for their potential as diagnostic imaging agents. [] The thiazole ring's ability to coordinate with these metals makes this compound a crucial starting material in developing novel radiopharmaceuticals.

Q2: What are the potential advantages of using Rhenium complexes derived from this compound in radiopharmaceutical research?

A2: Rhenium complexes, particularly those incorporating ligands derived from this compound, offer a safer alternative for studying the chemical behavior of potential radiopharmaceuticals. [] Unlike their technetium counterparts, rhenium complexes lack radioactivity, minimizing potential radiation damage during in vitro and in vivo studies. [] This allows researchers to thoroughly investigate the coordination chemistry, stability, and biodistribution of these complexes without the complications associated with radioactivity. The insights gained from studying rhenium analogs can then guide the development and optimization of technetium-based radiopharmaceuticals.

Q3: Has computational chemistry been used to study this compound and its derivatives?

A3: Yes, computational methods are valuable tools for investigating the properties of this compound and its derivatives. Researchers have employed quantum chemical calculations using various methods like B3LYP and CBS-APNO to evaluate electronic properties such as EHOMO, ELUMO, dipole moment, and molecular volume. [] These calculations provide insights into the reactivity, stability, and potential interactions of these compounds with other molecules. The information obtained from computational studies can be further used to develop quantitative structure-activity relationship (QSAR) models, predicting the properties and activities of new this compound derivatives.

Q4: What synthetic strategies utilize this compound to create potentially bioactive compounds?

A4: this compound serves as a versatile starting material for synthesizing a variety of potentially bioactive molecules. One approach involves its condensation reaction with compounds like 1,3-cyclohexanedione and alkyl 3-aminocrotonate to yield 4-(2-methyl-thiazol-4-yl)-hexahydroquinoline derivatives. [] Furthermore, reacting this compound with benzoyl acetone and thiourea leads to the formation of 1,4-dihydropyrimidine derivatives. [] These synthetic routes highlight the utility of this compound in constructing diverse heterocyclic scaffolds, which are commonly found in various pharmaceuticals and biologically active compounds.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.